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Compound of Interest

Compound Name: (R)-3-Aminotetrahydrofuran

Cat. No.: B1278766

For Researchers, Scientists, and Drug Development Professionals

(R)-3-Aminotetrahydrofuran is a vital intermediate in pharmaceutical synthesis, valued for its
role in the development of novel therapeutics.[1][2] This guide provides a comprehensive
overview of the critical safety precautions, handling protocols, and emergency procedures
required for its safe use in a laboratory setting.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of (R)-3-
Aminotetrahydrofuran is fundamental to its safe handling. This data, summarized in the table
below, has been compiled from various safety data sheets and chemical databases.
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Property Value

Molecular Formula CaHaNO

Molecular Weight 87.12 g/mol

CAS Number 111769-26-7
Appearance Pale yellow liquid
Density 1.012 g/mL at 25 °C
Boiling Point 125.6 + 33.0 °C
Flash Point 48.9 °C (120.0 °F)

Refractive Index

n20/D 1.458

Solubility

No data available

Vapor Pressure

No data available

Hazard Identification and Classification

(R)-3-Aminotetrahydrofuran is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications, which call for stringent safety measures during

handling and storage.

Hazard Class

GHS Classification

Flammable Liquids

Category 3 (H226: Flammable liquid and vapor)

Acute Toxicity, Oral

Category 4 (H302: Harmful if swallowed)

Skin Corrosion/Irritation

Category 2 (H315: Causes skin irritation)

Serious Eye Damage/Eye Irritation

Category 1 (H318: Causes serious eye damage)

Specific target organ toxicity — single exposure

Category 3 (H335: May cause respiratory

irritation)

Safe Handling and Storage Protocols
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Adherence to strict protocols for handling and storage is paramount to ensure the safety of
laboratory personnel and the integrity of the research.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling (R)-3-Aminotetrahydrofuran.

Required Personal Protective Equipment

> Lab Coat

Click to download full resolution via product page

Caption: Required PPE for handling (R)-3-Aminotetrahydrofuran.

Engineering Controls

Engineering controls are the first line of defense in minimizing exposure to hazardous

chemicals.
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e Fume Hood: Always handle (R)-3-Aminotetrahydrofuran inside a properly functioning
chemical fume hood to minimize inhalation of vapors.[3]

e Ventilation: Ensure the laboratory is well-ventilated.[4]

o Eyewash Stations and Safety Showers: These must be readily accessible and regularly
tested.[5]

Handling Procedures

Follow these procedures to ensure safe handling:

o Consult the SDS: Before use, thoroughly read and understand the Safety Data Sheet (SDS).
[3]

¢ Avoid Inhalation and Contact: Take all necessary precautions to avoid inhaling vapors and
direct contact with skin and eyes.[5]

e Grounding: When transferring from bulk containers, ensure containers are properly grounded
to prevent static discharge.

e Adding to Other Chemicals: When mixing, slowly add (R)-3-Aminotetrahydrofuran to other
reagents to control any exothermic reactions. Never add water to this chemical.[6][7]

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.[7]

Storage

Proper storage is crucial to prevent accidents and maintain the chemical's stability.

o Container: Keep the container tightly closed and store in a cool, dry, and well-ventilated area.

[4]

¢ Incompatible Materials: Store away from strong oxidizing agents, acids, and other
incompatible materials.

e Location: Store below eye level and in a designated corrosive materials cabinet.[7][8]
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Experimental Protocol: Synthesis of (R)-3-

Aminotetrahydrofuran

The following is a two-step synthesis protocol adapted from patent CN105218490B.[1] This
procedure should only be carried out by trained professionals in a controlled laboratory

environment.
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Step 1: Amidation

(R)-3-Formyltetrahydrofuran Dichloromethane, Triethylamine Thionyl Chloride (Ice-Salt Bath)

Reaction Mixture Ammonia Water

Crude (R)-3-Formamidetetrahydrofuran Filtration, Washing, Drying

Purification

Purified (R)-3-Formamidetetrahydrofuran

Step 2: Hofmann Rearrangement

Sodium Hydroxide, Sodium Hypochlorite Cool to 0°C (R)-3-Formamidetetrahydrofuran

Reaction Mixture Heat to 65°C

Crude (R)-3-Aminotetrahydrofuran Dichloromethane Extraction, Drying, Concentration

Recrystallization

Workup & Purification

A

Pure (R)-3-Aminotetrahydrofuran

Click to download full resolution via product page

Caption: Workflow for the synthesis of (R)-3-Aminotetrahydrofuran.
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Step 1: Synthesis of (R)-3-Formamidetetrahydrofuran

Dissolve (R)-3-formyltetrahydrofuran in dichloromethane in a reaction vessel.

Add triethylamine to the solution.

Cool the mixture in an ice-salt bath and slowly add thionyl chloride while stirring.

After the addition is complete, continue to stir for the specified time.

Remove the solvent under reduced pressure.

Add ammonia water to the residue and allow the reaction to proceed at room temperature.

Filter the resulting solid, wash with water, and dry to obtain (R)-3-formamidetetrahydrofuran.

[1]

Step 2: Synthesis of (R)-3-Aminotetrahydrofuran

In a separate vessel, mix sodium hydroxide and a sodium hypochlorite solution and cool to
0°C.

Add the (R)-3-formamidetetrahydrofuran obtained in Step 1 to this cooled mixture.
Stir the mixture and then heat to 65°C, maintaining the temperature while stirring.
After the reaction is complete, cool the mixture to room temperature.

Extract the product with dichloromethane.

Dry the organic phase, concentrate it to obtain a yellow solid, and then recrystallize to yield
pure (R)-3-aminotetrahydrofuran.[1]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving (R)-3-

Aminotetrahydrofuran.
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Emergency Response Protocol

Spill or Exposure

7

Immediate Actions

Alert Others Remove Contaminated Clothing Flush Affected Area
\
1

| |
1 1

Specific Response

Skin Contact Eye Contact Inhalation Ingestion

Move to Fresh Air Do NOT Induce Vomiting

Flush with Water (15 min) Rinse with Water (15 min)

N

Seek Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for spills or exposure.

First Aid Measures

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

« Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Seek medical attention if irritation
develops or persists.[5]
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 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[5]

 Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Get medical aid
immediately.[8]

Fire-Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.

o Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

o Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[5]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to safe areas. Use personal protective
equipment. Avoid breathing vapors, mist or gas. Ensure adequate ventilation.[5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

o Methods for Cleaning Up: Absorb with an inert material and place in an appropriate waste
disposal container.

Disposal Considerations

Dispose of (R)-3-Aminotetrahydrofuran and any contaminated materials in accordance with
all applicable federal, state, and local environmental regulations. Contact a licensed
professional waste disposal service to dispose of this material.[9][10]

Disclaimer: This document is intended as a guide and is not a substitute for a thorough risk

assessment and compliance with all applicable safety regulations and institutional protocols.
Always consult the most current Safety Data Sheet (SDS) for (R)-3-Aminotetrahydrofuran
before use.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC456930050&productDescription=%28S%29-3-AMINOTETRAHYDROFUR+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.gvsu.edu/labsafety/corrosives-77.htm
https://www.fishersci.com/store/msds?partNumber=AC456930050&productDescription=%28S%29-3-AMINOTETRAHYDROFUR+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC456930050&productDescription=%28S%29-3-AMINOTETRAHYDROFUR+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1278766?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_3_Aminotetrahydro_1_3_oxazin_2_one_A_Guide_for_Laboratory_Professionals.pdf
https://www.aamu.edu/about/administrative-offices/facilities/environmental-health-safety/_documents/hazardous-waste-manual.pdf
https://www.benchchem.com/product/b1278766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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